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Compound of Interest

Compound Name: Flunisolide Acetate-D6

Cat. No.: B13862940 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of commercially available Flunisolide
Acetate-D6, a deuterated internal standard crucial for pharmacokinetic and metabolic studies

of the synthetic corticosteroid, Flunisolide. This document details available product

specifications from various suppliers, outlines common analytical methodologies, and describes

the relevant biological signaling pathways.

Commercial Availability and Specifications
Flunisolide Acetate-D6 is available from a select number of specialized chemical suppliers.

The following tables summarize the product specifications as publicly provided by these

companies. It is important to note that while this information is collated from supplier websites

and documentation, lot-to-lot variability may exist. Researchers should always refer to the

Certificate of Analysis provided with their specific product.

Table 1: Commercial Suppliers of Flunisolide Acetate-D6
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Supplier Catalog Number Purity (by HPLC)
Isotopic
Enrichment (atom
% D)

Expert Synthesis

Solutions (ESS)
ESS0425 97.6% 99%

MedchemExpress HY-114333S Not specified Not specified

Artis Standards AA0425 Not specified Not specified

Table 2: Product Specifications for Flunisolide Acetate-D6

Parameter Expert Synthesis Solutions (ESS)

CAS Number (Unlabeled) 4533-89-5[1][2]

Molecular Formula C₂₆H₂₇D₆FO₇

Molecular Weight 482.57

Appearance White Solid[1]

Storage
Recommended conditions on Certificate of

Analysis

A related compound, Flunisolide-D6, is also commercially available and may be a suitable

alternative for certain applications.

Table 3: Commercial Suppliers of Flunisolide-D6
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Supplier Catalog Number Purity (by HPLC)
Isotopic
Enrichment (atom
% D)

Expert Synthesis

Solutions (ESS)
ESS0426 99.3% 99%[3]

BDG Synthesis 130313 >98% Not specified[4]

Clearsynth CS-T-95395 Not specified Not specified[5]

Cerilliant B130313-5MG Not specified Not specified[6]

Table 4: Product Specifications for Flunisolide-D6

Parameter
Expert Synthesis
Solutions (ESS)

BDG Synthesis

CAS Number (Unlabeled) 3385-03-3 3385-03-3[4]

Molecular Formula C₂₄H₂₅D₆FO₆[3] C₂₄H₂₅D₆FO₆[4]

Molecular Weight 440.53[3] 440.53[4]

Appearance White Solid[3] Not specified

Storage Not specified Not specified

Synthesis and Quality Control
Detailed, proprietary synthesis and purification protocols for Flunisolide Acetate-D6 are not

publicly disclosed by commercial suppliers. However, the general principles of deuterated

steroid synthesis involve multi-step organic reactions using deuterated reagents. The quality

and identity of the final product are confirmed through a series of analytical tests.

Experimental Protocols: Quality Control Analysis
The Certificate of Analysis for Flunisolide Acetate-D6 from Expert Synthesis Solutions (Lot:

GR-15-017) indicates the use of the following analytical techniques for quality control[1]:
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High-Performance Liquid Chromatography (HPLC): Used to determine the chemical purity of

the compound. A typical HPLC method for steroid analysis involves a C18 reversed-phase

column with a gradient elution using a mobile phase consisting of an aqueous buffer and an

organic solvent like acetonitrile or methanol. Detection is commonly performed using a UV

detector at a wavelength of approximately 240 nm.

Mass Spectrometry (MS): Confirms the molecular weight and isotopic enrichment of the

deuterated compound. High-resolution mass spectrometry (HRMS) is often employed to

accurately determine the mass-to-charge ratio and confirm the incorporation of deuterium

atoms.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides structural confirmation of the

molecule. ¹H NMR is used to verify the structure and can also be used to confirm the

positions of deuterium labeling by observing the absence of signals at specific chemical

shifts.

Mechanism of Action: Glucocorticoid Receptor
Signaling Pathway
Flunisolide, like other corticosteroids, exerts its anti-inflammatory effects by acting as an

agonist for the glucocorticoid receptor (GR).[7][8] The binding of Flunisolide to the GR initiates

a cascade of molecular events that ultimately modulate the expression of genes involved in

inflammation.
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Caption: Workflow of Glucocorticoid Receptor (GR) activation by Flunisolide.

Logical Relationship of Anti-inflammatory Effects
The activation of the GR by Flunisolide leads to the transcription of anti-inflammatory proteins

and the repression of pro-inflammatory signaling pathways.
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Caption: Logical diagram of Flunisolide's anti-inflammatory effects.

This technical guide serves as a foundational resource for professionals utilizing Flunisolide
Acetate-D6 in their research. For the most accurate and up-to-date information, direct

communication with the suppliers and reference to their provided documentation is strongly

recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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